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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518

For Immediate Release

This technical guide provides an in-depth overview of Maltose Monohydrate-d14, a
deuterated form of maltose monohydrate, for researchers, scientists, and professionals in drug
development. This document outlines its chemical structure, molecular weight, and potential
applications, presenting data in a clear, accessible format.

Core Data Summary

Quantitative information for Maltose Monohydrate-d14 is summarized in the table below,
offering a direct comparison with its non-labeled counterpart.

Property Maltose Monohydrate-d14 Maltose Monohydrate

Molecular Formula C12H10D14012 C12H24012

Molecular Weight 374.40 g/mol [1][2] 360.31 g/mol [3][4]
4-0-a-D-[UL-

4-0O-a-D-Glucopyranosyl-D-
Alternate Name d14]Glucopyranosyl-D-[UL-

glucose[5]
d14]glucose[1]

Structural and Chemical Information
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Maltose monohydrate-d14 is a stable isotope-labeled version of maltose monohydrate, where
14 non-exchangeable hydrogen atoms have been replaced by deuterium.[6] This uniform
labeling makes it a valuable tool in various research applications. Maltose itself is a
disaccharide composed of two a-D-glucose units linked by an a-1,4 glycosidic bond.[5] The
monohydrate form indicates the presence of one molecule of water per molecule of maltose.

Chemical Structure of Maltose-d14

a-D-Glucopyranosyl (d7)

el

0
~—» cp(OD) ——» CD(OD) —» CD(OD) —» CD — »

CD(CD20D)

D-Glucose (d7)
- N

> CD(OD) — CD(OD) —# CD(OD) —» CD(OD)

o) ___» CD(CD20D)

Click to download full resolution via product page

Caption: Chemical structure of Maltose-d14.

Experimental Applications and Protocols

Stable isotope-labeled compounds like Maltose monohydrate-d14 are primarily used as
tracers in research.[6] The deuterium labeling allows for the differentiation and quantification of
molecules in complex biological systems.

Potential Experimental Workflows

Below are logical workflows illustrating the use of Maltose Monohydrate-d14 in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. usbio.net [usbio.net]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12408518?utm_src=pdf-body-img
https://www.benchchem.com/product/b12408518?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/163280/D-/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Sapphire Bioscience [sapphirebioscience.com]

3. D-Maltose monohydrate | C12H24012 | CID 44134793 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. D-(+)-Maltose monohydrate | C12H24012 | CID 23615261 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. byjus.com [byjus.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Maltose Monohydrate-d14: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408518#maltose-monohydrate-d14-structure-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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